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Compound of Interest

Compound Name: GALLAMINE TRIETHIODIDE

Cat. No.: B1683239

Introduction

Gallamine triethiodide is a synthetic, non-depolarizing neuromuscular blocking agent used
extensively in laboratory research.[1][2] It functions as an allosteric antagonist of muscarinic
acetylcholine receptors (MAChRS), exhibiting a specific potency order (M2 > M1 = M4 > M3 =
M5). Its mechanism of action involves competitively blocking the binding of acetylcholine to its
receptors at the neuromuscular junction, thereby inhibiting muscle contraction.[1][2] Given its
application in sensitive physiological and pharmacological studies, the accurate and consistent
preparation of gallamine triethiodide stock solutions is paramount for obtaining reliable and
reproducible experimental results.

These application notes provide detailed protocols for the preparation, storage, and handling of
gallamine triethiodide solutions for use by researchers, scientists, and drug development
professionals.

Data Presentation

The quantitative data regarding the physicochemical properties, solubility, and storage of
gallamine triethiodide are summarized in the tables below.

Table 1: Physicochemical Properties of Gallamine Triethiodide
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Property Value Reference
CAS Number 65-29-2 [11[3]
Molecular Formula CsoHe0l3N303 [1][4]
Molecular Weight 891.53 g/mol [11[3]
White to almost white or yellow
Appearance amorphous powder/solid.[1][4] [11[4115]
[5]
Purity >98% (TLC)
o Hygroscopic (absorbs moisture
Key Characteristics . [4]
from the air).[4]
Table 2: Solubility of Gallamine Triethiodide
Solvent Solubility Notes Reference
=30 mg/mL (33.65 Sonication is

Water (H20)

mM) to 100 mg/mL
(112.127 mM)

recommended to aid

dissolution.[3]

[1]3]

Dimethyl Sulfoxide
(DMSO0)

~93 mg/mL (104.32
mM)

Sonication is
recommended to aid

dissolution.

[3]

Phosphate-Buffered
Saline (PBS)

50 mg/mL (56.08 mM)

Requires ultrasonic
treatment for a clear

solution.

Ethanol

Sparingly soluble to

soluble

One source indicates

<1 mg/mL, while
others state it is
soluble.[3][5]

[3](5]

Table 3: Recommended Storage and Stability of Gallamine Triethiodide
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Storage . .
Form Duration Conditions Reference
Temperature
Keep in a tightly
closed container,
Solid Powder 2-8°C or 4°C - protected from [11[4]
light and
moisture.[1][4]
Solid Powder -20°C Up to 3 years Desiccate. [3][6]
Aliquot to avoid
o repeated freeze-
Stock Solution in 6 months to 1
-80°C thaw cycles. [1][3]
Solvent year

Store sealed,

away from light.

Aliquot to avoid
repeated freeze-
-20°C 1 month thaw cycles. [1]

Store sealed,

Stock Solution in

Solvent

away from light.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution (e.g., 10 mM)

This protocol describes the preparation of a 10 mM stock solution in sterile water, a common
solvent for in vitro applications.

Materials and Equipment:

Gallamine triethiodide powder (CAS: 65-29-2)

Sterile, nuclease-free water

Analytical balance

Spatula
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» Weighing paper or boat
» Sterile conical tubes (e.g., 15 mL or 50 mL)
» Vortex mixer
» Ultrasonic bath (recommended)
 Sterile syringe filters (0.22 pum pore size)
» Sterile microcentrifuge tubes or cryovials for aliquots
o Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
Procedure:
» Calculations: Determine the mass of gallamine triethiodide required.
o Molecular Weight (MW) = 891.53 g/mol
o To prepare 10 mL of a 10 mM solution:
» Mass (g) = Volume (L) x Concentration (mol/L) x MW ( g/mol )
= Mass (g) = 0.010 L x 0.010 mol/L x 891.53 g/mol = 0.08915 g
= Mass =89.15 mg

e Weighing: In a chemical fume hood, carefully weigh out 89.15 mg of gallamine triethiodide
powder using an analytical balance.

 Dissolution:
o Transfer the weighed powder to a sterile 15 mL conical tube.
o Add approximately 8 mL of sterile water to the tube.

o Tightly cap the tube and vortex thoroughly for 1-2 minutes.
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o For complete dissolution, place the tube in an ultrasonic bath for 5-10 minutes until the
solution is clear.[3]

e Final Volume Adjustment:

o Once the solid is fully dissolved, add sterile water to bring the final volume to exactly 10
mL.

o Invert the tube gently several times to ensure a homogenous solution.
« Sterilization:

o Draw the solution into a sterile syringe.

o Attach a 0.22 um sterile syringe filter to the tip.

o Filter the solution into a new sterile conical tube. This step is crucial for cell-based assays
to prevent contamination.[1]

» Aliquoting and Storage:

o Dispense the sterilized stock solution into single-use aliquots (e.g., 100 pL or 500 pL) in
sterile, light-protected microcentrifuge tubes or cryovials.

o Clearly label each aliquot with the compound name, concentration, date, and your initials.

o Store the aliquots at -80°C for long-term stability (up to 6 months) or -20°C for short-term
use (up to 1 month).[1] Avoid repeated freeze-thaw cycles.

Visualizations

Diagram 1: Experimental Workflow for Stock Solution Preparation
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:
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Finalizatioi& Storage
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:
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i
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(Protect from Light)

Click to download full resolution via product page

Caption: Workflow for preparing gallamine triethiodide stock solution.
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Diagram 2: Mechanism of Action of Gallamine Triethiodide
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Caption: Gallamine triethiodide competitively blocks acetylcholine receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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